Cas no 1805940-36-6 (2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1805940-36-6
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4844254
• Update Time: 2025-10-29

2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-2-4-6(20-9(15,16)17)3(7(11)19)1-5(18-4)8(12,13)14/h1H,2H2
• InChI Key： QVHUDNQJTXBGNZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)Cl)C=C(C(F)(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride

Comprehensive Overview of 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805940-36-6)

2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805940-36-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and reactivity. The presence of bromomethyl and trifluoromethoxy groups makes it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride features a pyridine ring substituted with multiple functional groups, including a carbonyl chloride moiety. This configuration enhances its reactivity, making it suitable for various cross-coupling reactions and nucleophilic substitutions. Researchers often utilize this compound in the development of active pharmaceutical ingredients (APIs) and crop protection agents due to its ability to introduce specific functional groups into target molecules.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride has surged, driven by their applications in drug discovery and material science. Fluorinated compounds are particularly sought after for their enhanced stability, bioavailability, and lipophilicity, which are critical properties in modern medicinal chemistry. This compound’s unique combination of trifluoromethyl and trifluoromethoxy groups makes it a standout choice for researchers exploring new therapeutic agents.

One of the key advantages of 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride is its versatility in organic synthesis. It serves as a building block for the preparation of biologically active molecules, including potential anticancer agents and antiviral drugs. The bromomethyl group allows for further functionalization, enabling the creation of diverse molecular architectures. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid access to a wide range of derivatives is essential.

The synthesis of 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride typically involves multi-step processes, including halogenation and carbonyl chloride formation. These steps require precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound and confirm its structural integrity. The growing interest in custom synthesis and contract research has further highlighted the importance of this compound in the chemical industry.

From an industrial perspective, 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride is often sourced from specialized chemical suppliers who cater to the needs of pharmaceutical companies and research institutions. Its role as a key intermediate in the production of high-value compounds underscores its economic significance. Market trends indicate a steady increase in the procurement of such fine chemicals, reflecting the expanding scope of drug development and agrochemical innovation.

In conclusion, 2-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805940-36-6) is a pivotal compound in modern chemical research and industrial applications. Its unique structural features and reactivity profile make it indispensable for scientists working on cutting-edge therapeutic solutions and sustainable agriculture. As the demand for fluorinated compounds continues to rise, this compound is poised to play an even greater role in shaping the future of chemical innovation.